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Introduction

Peramivir is a potent and selective inhibitor of the influenza virus neuraminidase (NA), an
enzyme essential for the release of progeny virions from infected host cells.[1][2] By blocking
the active site of the NA enzyme, Peramivir prevents the cleavage of sialic acid residues on
the cell surface, leading to the aggregation of newly formed virus particles and halting the
spread of infection.[1][2] In vitro assays are fundamental for evaluating the antiviral activity of
Peramivir, determining its potency against various influenza strains, and monitoring for the
emergence of resistant variants.

These application notes provide detailed protocols for key in vitro assays to assess the antiviral
efficacy of Peramivir, including neuraminidase inhibition, plague reduction, and virus yield
reduction assays. Additionally, a summary of reported 50% inhibitory concentration (ICso) and
50% effective concentration (ECso) values is presented to offer a comparative perspective on
Peramivir's activity.

Mechanism of Action: Neuraminidase Inhibition

Peramivir functions by mimicking the natural substrate of the neuraminidase enzyme, sialic
acid. It binds with high affinity to the conserved active site of the neuraminidase, effectively

blocking its enzymatic function.[3] This inhibition prevents the release of newly synthesized

viruses from infected cells, thereby limiting the progression of the infection.
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Neuraminidase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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